N-(2-ethylphenyl)-2-(3-methylphenyl)acetamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-(2-ethylphenyl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO/c1-3-15-9-4-5-10-16(15)18-17(19)12-14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: SLUMJLQJWSZRDC-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)CC2=CC=CC(=C2)C

Description

N-(2-ethylphenyl)-2-(3-methylphenyl)acetamide, also known as N-ethyl-3-methylphenylacetamide (NEMPA), is a chemical compound that has gained attention in scientific research due to its potential pharmaceutical properties. This compound is a member of the acetamide family and has a molecular formula of C18H19NO.

Mechanism of Action

The mechanism of action of NEMPA is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate.
Biochemical and Physiological Effects:
NEMPA has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models, as well as reduce seizure activity. Additionally, NEMPA has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using NEMPA in lab experiments is its relatively low toxicity. Additionally, it has been shown to have a high degree of solubility in water, making it easy to work with in experiments. However, one limitation of using NEMPA is its limited availability, which may make it difficult to obtain for certain experiments.

Future Directions

There are several future directions for research involving NEMPA. One potential area of study is its use in the treatment of pain and inflammation-related disorders, such as arthritis. Additionally, further research is needed to fully understand the mechanism of action of NEMPA and its potential use in the treatment of epilepsy. Finally, more research is needed to determine the long-term safety and efficacy of NEMPA as a potential pharmaceutical agent.

Synthesis Methods

The synthesis of NEMPA can be achieved through a multistep process involving the reaction of 2-acetylphenylboronic acid with 3-bromotoluene in the presence of a palladium catalyst. The resulting product is then treated with ethylamine to yield NEMPA.

Scientific Research Applications

NEMPA has been studied for its potential use in the pharmaceutical industry. It has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, NEMPA has been shown to have anticonvulsant properties, making it a possible treatment option for epilepsy.